Cas no 1526474-24-7 (1-2-(3-bromo-5-methylphenyl)ethylpiperazine)

• Product Name: 1-2-(3-bromo-5-methylphenyl)ethylpiperazine
• CAS No: 1526474-24-7
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 5962571
• PubChem ID: 83746279
• Update Time: 2025-05-21

1-2-(3-bromo-5-methylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromo-5-methylphenyl)ethylpiperazine
• 1-[2-(3-bromo-5-methylphenyl)ethyl]piperazine
• 1526474-24-7
• EN300-1915372

• Inchi： 1S/C13H19BrN2/c1-11-8-12(10-13(14)9-11)2-5-16-6-3-15-4-7-16/h8-10,15H,2-7H2,1H3
• InChI Key： CRNRJNSURABRCI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CCN1CCNCC1

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 1-2-(3-bromo-5-methylphenyl)ethylpiperazine

1-(2-(3-Bromo-5-Methylphenyl)Ethyl)Piperazine: A Comprehensive Overview

The compound with CAS No. 1526474-24-7, commonly referred to as 1-(2-(3-bromo-5-methylphenyl)ethyl)piperazine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the broader class of piperazines, which are widely recognized for their structural versatility and functional group diversity. The presence of a bromo and methyl substituent on the aromatic ring introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of bioactive molecules targeting various therapeutic areas. The 3-bromo-5-methylphenyl group attached to the piperazine ring contributes to the compound's ability to interact with biological targets, such as enzymes and receptors. This makes it a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the preparation of 1-(2-(3-bromo-5-methylphenyl)ethyl)piperazine involves a multi-step process that typically begins with the bromination of an aromatic precursor. The subsequent introduction of the methyl group and the formation of the piperazine ring are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize these steps, reflecting the ongoing advancements in modern organic chemistry.

The structural features of this compound also make it an attractive substrate for further functionalization. For instance, the bromine atom can serve as a leaving group in substitution reactions, enabling the introduction of additional functional groups that could enhance its bioactivity or solubility. Similarly, the methyl group provides a site for potential alkylation or oxidation reactions, further expanding its utility in drug design.

In terms of applications, 1-(2-(3-bromo-5-methylphenyl)ethyl)piperazine has shown promise in several areas. Its ability to form hydrogen bonds due to the piperazine ring makes it a potential candidate for inhibiting enzyme activity or modulating receptor function. Preclinical studies have demonstrated its efficacy in certain cellular models, suggesting its potential as a lead compound for developing novel therapeutics.

Moreover, the compound's stability under physiological conditions is another advantageous property that enhances its suitability for pharmacological studies. Its ability to withstand metabolic degradation without losing its bioactive properties is crucial for ensuring prolonged efficacy in vivo.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1-(2-(3-bromo-5-methylphenyl)ethyl)piperazine while exploring its potential applications in more specific therapeutic contexts. Collaborative efforts between chemists and biologists are expected to yield deeper insights into its mechanism of action and therapeutic potential.

In conclusion, 1-(2-(3-bromo-5-methylphenyl)ethyl)piperazine represents a valuable addition to the arsenal of compounds available for drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future research endeavors.